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Compound of Interest

1,4-
Compound Name:
Bis(dicyclohexylphosphino)butane

Cat. No.: B1583941

CAS Number: 65038-36-0
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,4-
Bis(dicyclohexylphosphino)butane, a prominent bidentate phosphine ligand. The information
compiled herein, including its chemical and physical properties, synthesis, and applications in
catalysis, is intended to support researchers and professionals in the fields of organic synthesis
and drug development.

Core Chemical and Physical Properties

1,4-Bis(dicyclohexylphosphino)butane, often abbreviated as dcypb, is a white crystalline
solid at room temperature. Its robust structure and the electron-donating nature of the
cyclohexyl groups make it an effective ligand in a variety of metal-catalyzed cross-coupling
reactions.
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Property Value Reference(s)
Molecular Formula Ca2sHs2P2 [1112]
Molecular Weight 450.66 g/mol [1][2]
Appearance White powder/solid [3]

Melting Point 99-104 °C [2]

Insoluble in water. Soluble in
Solubility many organic solvents such as  [4]

ethers and hydrocarbons.

Stable under recommended
Stability storage conditions. Avoid [4]

moisture.

Synthesis of 1,4-Bis(dicyclohexylphosphino)butane

The synthesis of 1,4-Bis(dicyclohexylphosphino)butane can be achieved through a multi-
step process, as detailed in Chinese patent CN104558029A. The overall workflow involves the
preparation of an intermediate, bis(dicyclohexylphosphine)cadmium, followed by its reaction
with 1,4-dichlorobutane.

Experimental Protocol: Synthesis of 1,4-
Bis(dicyclohexylphosphino)butane

Step 1: Synthesis of Dicyclohexyl Diethylaminophosphine

» Under an inert argon atmosphere, add 100 mL of diethyl ether, 23.2 g (100 mmol) of
dicyclohexylphosphine chloride, and 14.7 g (200 mmol) of diethylamine to a dry reaction
vessel at a temperature of 0-10 °C.

« Stir the mixture at room temperature for 2 hours, during which a white precipitate will form.
« Filter the precipitate and remove the solvent under reduced pressure.

Step 2: Synthesis of 1,4-Bis(dicyclohexylphosphino)butane
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e To the product from Step 1, add 100 mL of tetrahydrofuran and 9.2 g (50 mmol) of anhydrous
cadmium chloride.

e Slowly add a tetrahydrofuran solution of 100 mL of ethylmagnesium bromide (1.0 M).

» Allow the mixture to slowly return to room temperature and stir overnight.

e Add 7.0 g (55 mmol) of 1,4-dichlorobutane dropwise and heat the reaction mixture to 60 °C.
» After the dropwise addition, continue the reaction for 12 hours.

* Remove the solvent by distillation under reduced pressure.

e Add 100 mL of deoxygenated 4N sodium hydroxide solution and extract with 200 mL of n-
hexane.

e Wash the organic phase with 200 mL of water and dry over anhydrous magnesium sulfate.
« Filter the solution and remove the n-hexane to obtain a yellow oil.

o Dissolve the oil in 100 mL of anhydrous methanol and induce crystallization by freezing to
obtain 1,4-bis(dicyclohexylphosphino)butane as a white solid. The reported yield is 96%.

[3]
Characterization Data:
e 31P NMR (CDCl3): 8 2.2 (s)[3]
e 1HNMR (CDCIs): 6 2.0-1.0 (52H, broad m)[3]
e HRMS (Cz2sHs2P2): Calculated: 450.3544, Found: 450.3542(3]

Applications in Catalysis

1,4-Bis(dicyclohexylphosphino)butane is a versatile ligand for palladium-catalyzed cross-
coupling reactions, which are fundamental transformations in modern organic synthesis and
crucial for the preparation of many pharmaceutical compounds.[5] The bulky and electron-rich
nature of the dicyclohexylphosphino groups enhances the catalytic activity of the metal center.
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Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a powerful method for the formation of carbon-carbon bonds.
While specific protocols with 1,4-bis(dicyclohexylphosphino)butane are not extensively
detailed in publicly available literature, a general procedure can be adapted based on
established methods for similar phosphine ligands.

General Experimental Workflow for Suzuki-Miyaura Coupling

‘Work-up and Purification
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Caption: General workflow for a Suzuki-Miyaura cross-coupling reaction.

Catalytic Cycle of Suzuki-Miyaura Coupling
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Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a key transformation for the synthesis of arylamines, which
are prevalent in many pharmaceuticals. The choice of phosphine ligand is critical for the
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efficiency of this reaction.

General Experimental Workflow for Buchwald-Hartwig Amination
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Caption: General workflow for a Buchwald-Hartwig amination reaction.

Catalytic Cycle of Buchwald-Hartwig Amination
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Caption: Catalytic cycle of the Buchwald-Hartwig amination reaction.

Role in Drug Development and Pharmaceutical
Manufacturing
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Phosphine ligands are indispensable tools in the synthesis of active pharmaceutical ingredients
(APIs).[5] The ability to efficiently and selectively form C-C and C-N bonds is critical in the
construction of complex drug molecules. While a specific, publicly documented synthesis of a
commercial drug utilizing 1,4-bis(dicyclohexylphosphino)butane is not readily available,
ligands of this class are frequently employed in the synthesis of kinase inhibitors and other
therapeutic agents. For instance, the pyrazole and pyrimidine cores found in many kinase
inhibitors are often assembled using palladium-catalyzed cross-coupling reactions where the
choice of phosphine ligand is crucial for achieving high yields and purity.[6]

Safety and Handling

1,4-Bis(dicyclohexylphosphino)butane is a combustible solid and should be handled with
appropriate personal protective equipment (PPE), including gloves, safety glasses, and a dust
mask.[4] It may cause respiratory irritation upon inhalation.[4] The compound is sensitive to
moisture and should be stored under an inert atmosphere.[4] For detailed safety information,
refer to the material safety data sheet (MSDS) provided by the supplier.

Biological Activity

Currently, there is no evidence in the scientific literature to suggest that 1,4-
Bis(dicyclohexylphosphino)butane has any specific biological activity or is involved in
biological signaling pathways. Its primary application is as a synthetic ligand in chemical
catalysis.

Conclusion

1,4-Bis(dicyclohexylphosphino)butane is a valuable and versatile ligand for palladium-
catalyzed cross-coupling reactions. Its robust nature and favorable electronic properties make it
a suitable choice for challenging synthetic transformations. This guide provides essential
technical information to aid researchers and drug development professionals in the effective
application of this important synthetic tool.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact
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